Cas no 154469-74-6 (2-Penten-1-one,2-chloro-1-phenyl-, (Z)- (9CI))

• Product Name: 2-Penten-1-one,2-chloro-1-phenyl-, (Z)- (9CI)
• CAS No: 154469-74-6
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 106584
• PubChem ID: 14974568
• Update Time: 2025-04-18

2-Penten-1-one,2-chloro-1-phenyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-one,2-chloro-1-phenyl-, (Z)- (9CI)
• (Z)-2-chloro-1-phenylpent-2-en-1-one
• (2Z)-2-Chloro-1-phenylpent-2-en-1-one
• 2-Penten-1-one, 2-chloro-1-phenyl-, (Z)- (9CI)
• DTXSID50566348
• 154469-74-6

• Inchi： 1S/C11H11ClO/c1-2-6-10(12)11(13)9-7-4-3-5-8-9/h3-8H,2H2,1H3/b10-6-
• InChI Key： IPXJAZBCJGEQBY-POHAHGRESA-N
• SMILES： Cl/C(=C\CC)/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 194.04993
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07